1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine

• CAS RN: 121259-09-4
• Molecular Formula: C9H11N
• Molecular Weight: 133.19 g/mol
• IUPAC Name: 1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine
• InChI: InChI=1S/C9H11N/c1-7-9-4-2-3-8(9)5-6-10-7/h5-6H,2-4H2,1H3
• InChI Key: SKLYVKCOZSNNMU-UHFFFAOYSA-N
• SMILES: CC1=NC=CC2=C1CCC2
• synonyms: 5H-Cyclopenta[c]pyridine,6,7-dihydro-1-methyl-(9CI)

Description

1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine, also known as CP-55,940, is a synthetic cannabinoid compound that has been widely studied for its potential therapeutic applications. It was first synthesized in the mid-1980s and has since been the subject of numerous scientific studies investigating its mechanism of action, biochemical and physiological effects, and potential therapeutic uses.

Mechanism of Action

1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine is a potent agonist of the cannabinoid receptors CB1 and CB2, which are found throughout the body, including in the brain, immune system, and peripheral tissues. It binds to these receptors and activates them, leading to a wide range of effects on the body and brain. These effects include the modulation of pain, inflammation, and immune function, as well as the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel function, and the activation of intracellular signaling pathways. It has also been shown to have potent anti-inflammatory effects, as well as the ability to protect neurons from damage and death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine in lab experiments is its potency and selectivity for the cannabinoid receptors CB1 and CB2. This makes it a useful tool for investigating the role of these receptors in various physiological and pathological processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine and other synthetic cannabinoids. One area of interest is the development of novel compounds that have improved selectivity and potency for the cannabinoid receptors, as well as reduced off-target effects. Another area of interest is the investigation of the potential therapeutic applications of these compounds in the treatment of various diseases and disorders, including pain, inflammation, and neurological disorders. Additionally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of these compounds, as well as their potential for adverse effects and toxicity.

Synthesis Methods

1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine can be synthesized using a variety of methods, including the reaction of 1-(2-chlorophenyl) cyclohexanol with 1-(cyclohexenyl) piperidine in the presence of a strong base, such as sodium hydride, followed by reaction with methyl iodide. Other methods involve the reaction of 1-(2-chlorophenyl) cyclohexanol with 1-(cyclohexenyl) piperidine in the presence of a palladium catalyst, followed by reaction with iodomethane.

Scientific Research Applications

1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic and anti-inflammatory effects, as well as neuroprotective properties. It has also been investigated for its potential use in the treatment of anxiety, depression, and addiction.